Cas no 84774-99-2 (5-(2-fluorophenyl)-2,3,5,6-tetrahydroimidazo[2,1-a]isoquinolin-5-ol)

• Product name: 5-(2-fluorophenyl)-2,3,5,6-tetrahydroimidazo[2,1-a]isoquinolin-5-ol
• CAS No: 84774-99-2
• MF: C₁₇H₁₅FN₂O
• MW: 282.3122
• CID: 1826452
• PubChem ID: 3069487

5-(2-fluorophenyl)-2,3,5,6-tetrahydroimidazo[2,1-a]isoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-2,3,5,6-tetrahydroimidazo[2,1-a]isoquinolin-5-ol
• imidazo[2,1-a]isoquinolin-5-ol, 5-(2-fluorophenyl)-2,3,5,6-tetrahydro-
• 5-(2-fluorophenyl)-3,6-dihydro-2H-imidazo[2,1-a]isoquinolin-5-ol
• SCHEMBL9693743
• 2,3,5,6-Tetrahydro-5-(2-fluorophenyl)-imidazo(2,1-a)isoquinolin-5-ol
• CHEMBL165659
• BRN 6226513
• 84774-99-2
• DTXSID501005064
• Imidazo(2,1-a)isoquinolin-5-ol, 2,3,5,6-tetrahydro-5-(o-fluorophenyl)-

• Inchi： InChI=1S/C17H15FN2O/c18-15-8-4-3-7-14(15)17(21)11-12-5-1-2-6-13(12)16-19-9-10-20(16)17/h1-8,21H,9-11H2
• InChI Key： RLMXJLHOVPIYRP-UHFFFAOYSA-N
• SMILES： C1CN2C(=N1)C3=CC=CC=C3CC2(C4=CC=CC=C4F)O

Computed Properties

• Exact Mass: 282.11684127g/mol
• Monoisotopic Mass: 282.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.8Ų